Cas no 1092060-81-5 (4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile)

4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile is a boronic ester derivative featuring a benzonitrile functional group. This compound is valued for its stability under ambient conditions and compatibility with various cross-coupling reactions, such as Suzuki-Miyaura couplings. The dioxaborinane ring enhances hydrolytic stability compared to boronic acids, making it suitable for applications requiring prolonged storage or handling in moisture-sensitive environments. The electron-withdrawing nitrile group can influence reactivity in catalytic transformations. Its well-defined structure and purity make it a reliable intermediate in pharmaceutical and materials science research, particularly for constructing complex aromatic systems. The compound is typically supplied as a crystalline solid with high batch-to-batch consistency.

4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile structure

1092060-81-5 structure

Product Name:4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile

CAS No:1092060-81-5

MF:C₁₃H₁₆BNO₂

MW:229.082643508911

MDL:MFCD28101509

CID:3165637

PubChem ID:77058952

Update Time:2025-05-28

4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile
- MFCD28101509
- AS-3029
- AKOS027385262
- 1092060-81-5
- CS-0175879
- MDL： MFCD28101509
- Inchi： 1S/C13H16BNO2/c1-10-8-13(2,3)17-14(16-10)12-6-4-11(9-15)5-7-12/h4-7,10H,8H2,1-3H3
- InChI Key： RLBAAYVYBDCJNP-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C#N)=CC=2)OC(C)CC1(C)C

Computed Properties

Exact Mass: 229.1274089Da
Monoisotopic Mass: 229.1274089Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.3Å²

4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile Pricemore >>

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TRC	T797648-50mg	4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile	1092060-81-5		50mg	$ 50.00	2022-06-02
TRC	T797648-100mg	4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile	1092060-81-5		100mg	$ 65.00	2022-06-02
TRC	T797648-500mg	4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile	1092060-81-5		500mg	$ 80.00	2022-06-02
abcr	AB497024-1 g	4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile; 97%	1092060-81-5		1g	€134.60	2022-07-29
abcr	AB497024-5 g	4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile; 97%	1092060-81-5		5g	€309.80	2022-07-29
AK Scientific	AMTB972-250mg	4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile	1092060-81-5	97%	250mg	$24	2025-02-18
AK Scientific	AMTB972-1g	4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile	1092060-81-5	97%	1g	$60	2025-02-18
AK Scientific	AMTB972-5g	4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile	1092060-81-5	97%	5g	$176	2025-02-18
Apollo Scientific	OR310871-1g	4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile	1092060-81-5		1g	£75.00	2024-05-26
Apollo Scientific	OR310871-5g	4-(4,4,6-Trimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile	1092060-81-5		5g	£170.00	2024-05-26